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Compound Name: Cyanine5.5 tetrazine

Cat. No.: B1192613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyanine5.5 (Cy5.5) tetrazine is a near-infrared (NIR) fluorescent probe that plays a crucial role

in preclinical in vivo imaging. Its far-red emission spectrum minimizes tissue autofluorescence,

allowing for deep tissue imaging with high sensitivity. The tetrazine moiety enables a

bioorthogonal reaction with a trans-cyclooctene (TCO) group, a cornerstone of pretargeted

imaging strategies. This inverse-electron-demand Diels-Alder cycloaddition is exceptionally fast

and specific, occurring efficiently under physiological conditions. Understanding the in vivo

biodistribution and clearance profile of Cy5.5 tetrazine is paramount for designing and

interpreting such imaging studies, as the unbound probe's pharmacokinetics directly impact

image contrast and background signal.

These application notes provide a comprehensive overview of the in vivo behavior of Cy5.5

tetrazine, including detailed protocols for biodistribution and clearance studies.

Core Concepts: Pretargeted Imaging
Pretargeted imaging is a multi-step approach that separates the targeting of a biomolecule

(e.g., an antibody) from the delivery of the imaging agent. This strategy is particularly
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advantageous for overcoming the poor pharmacokinetics of large, slow-clearing targeting

molecules directly labeled with fluorophores.

Pretargeted Imaging Workflow
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Step 1: Targeting

Step 2: Imaging

TCO-conjugated Antibody Administered

Antibody Accumulates at Target Site (e.g., Tumor)

Unbound Antibody Clears from Circulation
(24-72 hours)

Cyanine5.5 Tetrazine Administered

Pretargeting Interval

Bioorthogonal 'Click' Reaction at Target Site

Rapid Clearance of Unbound Cy5.5 Tetrazine

High-Contrast In Vivo Fluorescence Imaging
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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